4-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide hydrobromide

• IUPAC Name: 4-[[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino]benzenesulfonamide;hydrobromide
• InChI: InChI=1S/C15H12N4O4S2.BrH/c16-25(22,23)13-6-4-11(5-7-13)17-15-18-14(9-24-15)10-2-1-3-12(8-10)19(20)21;/h1-9H,(H,17,18)(H2,16,22,23);1H
• InChI Key: KANWDDGUDXSALO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CSC(=N2)NC3=CC=C(C=C3)S(=O)(=O)N.Br
• Molecular Formula: C15H13BrN4O4S2
• Molecular Weight: 457.3 g/mol

Description

4-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide hydrobromide, also known as NBD-556, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 4-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide hydrobromide involves the inhibition of CA IX, which plays a crucial role in the regulation of pH in cancer cells. By inhibiting CA IX, 4-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide hydrobromide disrupts the pH regulation in cancer cells, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 4-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide hydrobromide has selective inhibitory effects on CA IX, with no significant effects on other isoforms of carbonic anhydrase. It has also been shown to have low toxicity in vitro, making it a promising candidate for further development as an anticancer drug.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide hydrobromide is its selective inhibitory effects on CA IX, which makes it a promising candidate for the development of anticancer drugs. However, one limitation is the need for further studies to investigate its efficacy and safety in vivo.

Future Directions

There are several future directions for the study of 4-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide hydrobromide. One direction is the further optimization of its structure to improve its selectivity and efficacy as an anticancer drug. Another direction is the investigation of its potential applications in other diseases, such as glaucoma and epilepsy. Additionally, studies on the pharmacokinetics and pharmacodynamics of 4-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide hydrobromide are needed to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide hydrobromide involves the reaction of 4-aminobenzenesulfonamide with 3-nitrobenzene-1,2-diamine and 2-bromoacetyl bromide in the presence of a base. The product is then purified using column chromatography to obtain the hydrobromide salt form of 4-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide hydrobromide.

Scientific Research Applications

4-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide hydrobromide has been studied for its potential applications in the field of medicinal chemistry. It has been shown to have inhibitory effects on the enzyme carbonic anhydrase IX (CA IX), which is overexpressed in many types of cancer cells. This makes 4-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide hydrobromide a potential candidate for the development of anticancer drugs.